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Compound of Interest

Compound Name: Methyl 1H-pyrazole-4-carboxylate

Cat. No.: B156598 Get Quote

An In-depth Technical Guide to Methyl 1H-
pyrazole-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 1H-pyrazole-4-
carboxylate, a key heterocyclic building block in medicinal chemistry and materials science.

This document details its chemical identity, physicochemical properties, synthesis protocols,

and its role as a synthetic intermediate.

Chemical Structure and IUPAC Name
Methyl 1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a five-membered

pyrazole ring. The systematic International Union of Pure and Applied Chemistry (IUPAC) name

for this compound is methyl 1H-pyrazole-4-carboxylate.[1]

The two-dimensional chemical structure is depicted below:

Caption: 2D structure of Methyl 1H-pyrazole-4-carboxylate.

Physicochemical and Pharmacokinetic Data
The key properties of Methyl 1H-pyrazole-4-carboxylate are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

IUPAC Name
methyl 1H-pyrazole-4-

carboxylate
[1]

Molecular Formula C₅H₆N₂O₂ [1]

Molecular Weight 126.11 g/mol [1]

CAS Number 51105-90-9 [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 139 - 146 °C [2][3]

Boiling Point 271 °C [3]

SMILES COC(=O)C1=CNN=C1 [1]

InChIKey
VFTZKSMAJVLWOV-

UHFFFAOYSA-N
[1]

Experimental Protocols: Synthesis
Methyl 1H-pyrazole-4-carboxylate can be synthesized through various routes. A common and

straightforward method is the Fischer esterification of 1H-pyrazole-4-carboxylic acid.

Protocol: Esterification of 1H-Pyrazole-4-carboxylic Acid[4]

Materials:

1H-pyrazole-4-carboxylic acid (4.00 g)

4M HCl in methanol solution (150 mL)

Procedure:

Dissolve 1H-pyrazole-4-carboxylic acid (4.00 g) in a 4M solution of hydrogen chloride in

methanol (150 mL).
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Stir the reaction mixture at room temperature overnight.

Monitor the reaction for completion (e.g., by TLC or LC-MS).

Upon completion, remove the solvent by rotary evaporation at ambient temperature.

Dry the resulting solid product under reduced pressure to yield 1H-pyrazole-4-carboxylic

acid methyl ester (Methyl 1H-pyrazole-4-carboxylate).

Product Confirmation:

The structure of the resulting white solid (5.0 g) can be confirmed by ¹H NMR

spectroscopy.

¹H NMR (400 MHz, DMSO-d6): δ 3.72 (3H, s, -OCH₃), 8.09 (2H, s, pyrazole ring-H), 11.62

(1H, s, -NH).[4]

Applications in Synthesis and Drug Development
Methyl 1H-pyrazole-4-carboxylate is a valuable intermediate in the synthesis of more

complex molecules with significant biological activity. Its pyrazole core is a privileged scaffold in

medicinal chemistry. It is utilized in the preparation of compounds such as β3-agonists and

potential inhibitors of liver alcohol dehydrogenase.[4]

The logical workflow for its application as a synthetic intermediate is illustrated in the diagram

below.
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Caption: Synthetic workflow of Methyl 1H-pyrazole-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 1H-pyrazole-4-carboxylate chemical structure
and IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156598#methyl-1h-pyrazole-4-carboxylate-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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